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Compound of Interest

Compound Name: 1,3-Dichloro-3-methylbutane

Cat. No.: B052916

Disclaimer: 1,3-Dichloro-3--methylbutane (CAS RN: 624-96-4) is a specialty chemical with
limited available safety data. This guide is based on general principles for handling
halogenated alkanes and the available information. It is imperative that a comprehensive,
substance-specific risk assessment be conducted by qualified personnel before any handling,
storage, or disposal of this compound.

Immediate Safety and Logistical Information

This document provides crucial safety protocols and logistical plans for the handling and
disposal of 1,3-Dichloro-3-methylbutane, tailored for researchers, scientists, and drug
development professionals. Due to the limited availability of a comprehensive Safety Data
Sheet (SDS), a conservative approach based on the known hazards of similar chlorinated
hydrocarbons is mandated. This substance should be treated as hazardous.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of 1,3-Dichloro-3-
methylbutane.
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Property Value Source
CAS Number 624-96-4 [1][21[3]
Molecular Formula CsH10Cl2 [11[2][3]
Molecular Weight 141.04 g/mol [1114]
Boiling Point 145.5 - 149.59 °C [11[5]
Flash Point 36.4 °C [1][5]
Density 1.053 - 1.0718 g/cm?3 [1][5]
GHS Hazard Wf':\rning: Harmful if swallowed. )
[rritant.

Personal Protective Equipment (PPE) Protocol

Given the potential for skin and eye irritation, as well as toxicity upon ingestion, a stringent PPE
protocol is required. The level of PPE should be determined by a site-specific risk assessment,
considering the nature and scale of the experiment.

Task Required Personal Protective Equipment

Gloves: Double-gloving with nitrile gloves.Body

) o Protection: Standard laboratory coat. Eye
Low-Energy Operations(e.g., weighing, ] )
) ) ) Protection: Safety goggles or a face shield.
preparing solutions in a fume hood) ) i o N
Respiratory Protection: Work within a certified

chemical fume hood.

Gloves: Double-gloving with nitrile gloves.Body
Protection: Chemical-resistant apron over a lab

) ) ) coat or a disposable gown.Eye Protection:
High-Energy Operations or Risk of )
o o ) Chemical splash goggles and a full-face
Aerosolization(e.g., sonication, vortexing, ) ) )
. ) shield.Respiratory Protection: A half-face or full-
potential for spills) _ ) ) )
face respirator with appropriate cartridges for

organic vapors may be necessary if not working

in a fume hood.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.lookchem.com/404.htm
https://wap.guidechem.com/encyclopedia/1-3-dichloro-3-methylbutane-dic261358.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=1%2C3-dichloro-3-methylbutane
https://www.lookchem.com/404.htm
https://wap.guidechem.com/encyclopedia/1-3-dichloro-3-methylbutane-dic261358.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=1%2C3-dichloro-3-methylbutane
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichloro-3-methylbutane
https://www.lookchem.com/404.htm
https://www.alfa-chemistry.com/cas_624-96-4.htm
https://www.lookchem.com/404.htm
https://www.alfa-chemistry.com/cas_624-96-4.htm
https://www.lookchem.com/404.htm
https://www.alfa-chemistry.com/cas_624-96-4.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichloro-3-methylbutane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocols
Standard Operating Procedure for Handling 1,3-
Dichloro-3-methylbutane

e Preparation:

[¢]

Ensure a certified chemical fume hood is operational.

[e]

Gather all necessary PPE as outlined in the table above.

o

Have a spill kit readily available. The kit should contain absorbent materials suitable for
organic solvents.

o

Locate the nearest safety shower and eyewash station and confirm they are accessible.

e Handling:

[¢]

Conduct all manipulations of 1,3-Dichloro-3-methylbutane within a chemical fume hood
to minimize inhalation exposure.

o

Use compatible labware (e.g., glass, PTFE).

[e]

Avoid contact with skin and eyes. If contact occurs, follow the first aid procedures outlined
below.

[e]

Keep containers tightly closed when not in use to prevent the release of vapors.
e Spill Cleanup:
o Evacuate the immediate area in case of a large spill.

o For small spills, wear appropriate PPE and absorb the spill with an inert, non-combustible
absorbent material (e.g., vermiculite, sand).

o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.
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o Ventilate the area and wash the spill site after material pickup is complete.

First Aid Procedures

Exposure Route

First Aid Measures

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

Inhalation ) s o
stopped, begin artificial respiration. Seek
immediate medical attention.
Do NOT induce vomiting. Rinse mouth with
Ingestion water. Seek immediate medical attention and

show the container or label.[2]

Disposal Plan

All waste containing 1,3-Dichloro-3-methylbutane must be treated as hazardous waste.
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Waste Type Disposal Procedure

- Place in a labeled, sealed, and puncture-
resistant container.- Label as "Hazardous
Solid Waste(Contaminated PPE, absorbent Waste" with the full chemical name.- Store in a
materials, etc.) designated satellite accumulation area.- Arrange
for pickup by certified hazardous waste

personnel.

- Collect in a designated "Halogenated Organic

Waste" container.- The container must be
Liquid Waste(Solutions containing the compatible with the solvents used, have a
compound) secure screw-top cap, and be properly labeled

with the full chemical name and approximate

concentrations of all components.

Visual Workflow

The following diagram illustrates the standard operating procedure for handling 1,3-Dichloro-3-

methylbutane.
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Standard Operating Procedure for 1,3-Dichloro-3-methylbutane

Preparation:
- Verify fume hood function
- Don appropriate PPE
- Prepare spill kit
- Locate safety shower/eyewash

;

Handling (in Fume Hood):
- Transfer and manipulate chemical
- Keep container sealed when not in use

<o >

No Yes

Spill Cleanup:
- Evacuate if necessary
- Absorb with inert material
- Collect in hazardous waste container

End of Operation

Waste Disposal:
- Segregate solid and liquid waste
- Label containers correctly

i

Decontamination:
- Clean work area
- Doff PPE correctly

Click to download full resolution via product page

Caption: Workflow for handling 1,3-Dichloro-3-methylbutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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